Cas no 1000548-43-5 (3-(4-methylpyridin-2-yl)propan-1-amine)

• Product Name: 3-(4-methylpyridin-2-yl)propan-1-amine
• CAS No: 1000548-43-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6418333
• PubChem ID: 55267320
• Update Time: 2025-11-03

3-(4-methylpyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyridin-2-yl)propan-1-amine
• 2-Pyridinepropanamine, 4-methyl-
• AKOS006313104
• AB55132
• 1000548-43-5
• 3-(4-METHYL-PYRIDIN-2-YL)-PROPYLAMINE
• EN300-1867331

• Inchi： 1S/C9H14N2/c1-8-4-6-11-9(7-8)3-2-5-10/h4,6-7H,2-3,5,10H2,1H3
• InChI Key： PHTCEIFMGVUPEO-UHFFFAOYSA-N
• SMILES： C1(CCCN)=NC=CC(C)=C1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±28.0 °C(Predicted)
• pka: 9.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(4-methylpyridin-2-yl)propan-1-amine

3-(4-methylpyridin-2-yl)propan-1-amine (CAS No. 1000548-43-5): An Overview of Its Properties, Applications, and Recent Research

3-(4-Methylpyridin-2-yl)propan-1-amine (CAS No. 1000548-43-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The chemical structure of 3-(4-methylpyridin-2-yl)propan-1-amine consists of a pyridine ring substituted with a methyl group at the 4-position and a propylamine chain attached to the 2-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 3-(4-methylpyridin-2-yl)propan-1-amine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to modulate specific receptors involved in neurodegenerative diseases. The researchers found that 3-(4-methylpyridin-2-yl)propan-1-amine exhibits potent binding affinity to these receptors, suggesting its potential as a lead compound for developing novel treatments.

In another study, researchers explored the anti-inflammatory properties of 3-(4-methylpyridin-2-yl)propan-1-amine. The results indicated that the compound effectively reduces inflammation in vitro and in vivo models, making it a promising candidate for the development of anti-inflammatory drugs. The mechanism of action was attributed to its ability to inhibit key inflammatory pathways, such as NF-kB and MAPK signaling.

The pharmacokinetic profile of 3-(4-methylpyridin-2-yl)propan-1-amine has also been studied extensively. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, 3-(4-methylpyridin-2-yl)propan-1-amine has been utilized in chemical synthesis as a building block for more complex molecules. Its reactive amine group and pyridine ring provide multiple functional handles for synthetic transformations, enabling the creation of diverse derivatives with tailored properties. This versatility has led to its use in the synthesis of novel materials and pharmaceutical intermediates.

The safety profile of 3-(4-methylpyridin-2-yl)propan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for safe use in clinical settings.

In conclusion, 3-(4-methylpyridin-2-yl)propan-1-amine (CAS No. 1000548-43-5) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers specific biological activities that make it a valuable candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.